Cas no 861227-45-4 (4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol)

4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core substituted with an isopropyl group and a propylthienyl moiety. Its molecular structure combines a 1,2,4-triazole ring with a thiol functional group, enhancing its potential as a versatile intermediate in organic synthesis and medicinal chemistry. The presence of sulfur-containing groups may contribute to its reactivity in metal coordination or as a precursor for bioactive molecules. This compound is of interest due to its structural complexity, which could facilitate applications in agrochemical or pharmaceutical research, particularly in the development of novel heterocyclic derivatives with tailored properties. Its stability and synthetic accessibility further underscore its utility in specialized chemical applications.

4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol structure

861227-45-4 structure

Product Name:4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol

CAS No:861227-45-4

MF:C₁₂H₁₇N₃S₂

MW:267.413479566574

MDL:MFCD03423427

CID:3111593

PubChem ID:25219013

Update Time:2025-05-28

4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol
- H22602
- AKOS005171119
- 861227-45-4
- VS-14378
- ALBB-003175
- 4-propan-2-yl-3-(5-propylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
- STK502637
- 4-isopropyl-5-(5-propylthiophen-3-yl)-2H-1,2,4-triazole-3-thione
- 4-Isopropyl-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
- 4-(propan-2-yl)-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
- MFCD03423427
- BBL037694
- MDL： MFCD03423427
- Inchi： 1S/C12H17N3S2/c1-4-5-10-6-9(7-17-10)11-13-14-12(16)15(11)8(2)3/h6-8H,4-5H2,1-3H3,(H,14,16)
- InChI Key： NNMIUGGUPMDJMW-UHFFFAOYSA-N
- SMILES： S1C=C(C=C1CCC)C1=NNC(N1C(C)C)=S

Computed Properties

Exact Mass: 267.08638990Da
Monoisotopic Mass: 267.08638990Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 88Å²

4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB404929-500 mg	4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol	861227-45-4		500MG	€254.60	2023-02-03
abcr	AB404929-1 g	4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol	861227-45-4		1g	€322.50	2023-04-25
abcr	AB404929-5 g	4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol	861227-45-4		5g	€907.00	2023-04-25
Chemenu	CM526602-1g	4-Isopropyl-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol	861227-45-4	97%	1g	$180	2022-09-29
Chemenu	CM526602-5g	4-Isopropyl-5-(5-propylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol	861227-45-4	97%	5g	$535	2022-09-29
TRC	I017885-250mg	4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol	861227-45-4		250mg	$ 275.00	2022-06-04
TRC	I017885-500mg	4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol	861227-45-4		500mg	$ 450.00	2022-06-04
TRC	I017885-1000mg	4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol	861227-45-4		1g	$ 720.00	2022-06-04
abcr	AB404929-500mg	4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol; .	861227-45-4		500mg	€269.00	2025-04-16
abcr	AB404929-1g	4-Isopropyl-5-(5-propylthien-3-yl)-4H-1,2,4-triazole-3-thiol; .	861227-45-4		1g	€317.00	2025-04-16